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Compound of Interest

Cyclopropylhydrazine
Compound Name:
hydrochloride

cat. No.: B1591820

Disclaimer: The following information pertains to CAS number 213764-25-1, which is identified
as Cyclopropylhydrazine hydrochloride. The chemical name "2-(2-((2,3-
dichlorophenyl)amino)pyrimidin-4-yl)propan-2-ol" provided in the initial query does not
correspond to this CAS number. Publicly available information regarding the biological activity,
detailed experimental protocols for biological assays, and specific signaling pathways for
Cyclopropylhydrazine hydrochloride is limited, as it is primarily utilized as a chemical
intermediate in organic synthesis.

Executive Summary

This technical guide provides a summary of the known chemical properties and primary
applications of Cyclopropylhydrazine hydrochloride (CAS 213764-25-1). This compound is
a key building block in synthetic chemistry, most notably in the preparation of pyrazole-
containing compounds used in the agrochemical and pharmaceutical industries. This document
consolidates available data on its physicochemical properties, a general overview of its
synthesis, and its established role as a chemical intermediate.

Chemical and Physical Properties

Cyclopropylhydrazine hydrochloride is a white to off-white solid. Its key chemical and
physical properties are summarized in the table below.
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Property Value Reference
CAS Number 213764-25-1 [1]12]
Molecular Formula CsHoCIN2 [1][2]
Molecular Weight 108.57 g/mol [1]
Appearance White to Off-White Solid
Melting Point > 97°C (decomposes) [3]
Solubility Slightly soluble in DMSO,

Methanol, and Water
Purity Typically 295% or 296% [11[2]

Storage Conditions

Store in a freezer under an

inert atmosphere (-20°C)

[1]

SMILES CI[H].NNC1CC1 [1]
SDYFTMROHZCY SK-
InChl Key [2]
UHFFFAOYSA-N
Synthesis

The synthesis of Cyclopropylhydrazine hydrochloride is not extensively detailed in publicly
accessible literature. However, a general synthetic route can be inferred from standard organic
chemistry principles and supplier information. A plausible upstream synthesis route is outlined
below.[4]

General Synthetic Workflow

The synthesis of Cyclopropylhydrazine hydrochloride can be conceptualized in the following
stages:
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General Synthetic Workflow for Cyclopropylhydrazine Hydrochloride.

Experimental Protocol Overview

A detailed, validated experimental protocol for the synthesis of Cyclopropylhydrazine
hydrochloride is not readily available in peer-reviewed literature. However, a general
procedure based on the workflow above would involve:

o Bromination of Cyclopropyl alcohol: Treatment of cyclopropyl alcohol with hydrobromic acid

to yield cyclopropyl bromide.[4]

o Formation of Hydrazine: Industrial production of hydrazine, for example, via the Raschig
process, which involves the oxidation of ammonia with sodium hypochlorite.[4]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1591820?utm_src=pdf-body-img
https://www.benchchem.com/product/b1591820?utm_src=pdf-body
https://www.benchchem.com/product/b1591820?utm_src=pdf-body
https://www.benchchem.com/product/b1591820?utm_src=pdf-body
https://www.a2bchem.com/213764-25-1.html
https://www.a2bchem.com/213764-25-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Nucleophilic Substitution: Reaction of cyclopropyl bromide with hydrazine in the presence of
a base to form cyclopropylhydrazine.[4]

o Salt Formation: Treatment of the free base, cyclopropylhydrazine, with hydrochloric acid to
precipitate the hydrochloride salt.[4]

Uses and Applications

Cyclopropylhydrazine hydrochloride is primarily used as a chemical intermediate in the
synthesis of more complex molecules.[5]

Agrochemicals

The most prominent application of this compound is in the synthesis of pyrazole-containing
pesticides.[5] Pyrazole derivatives are known for their high efficacy and low toxicity in various
agrochemical applications.

Pharmaceutical Research

It also serves as a building block in pharmaceutical research and development.[3] It has been
mentioned in the context of preparing PRMT5 inhibitors, although specific compounds and their
biological activities are not detailed in the available search results.[3] A related compound,
Cyclopropylhydrazine HCI, has been noted to have an inhibitory effect on tumor cell
proliferation, potentially through tyrosine kinase inhibition, and to reduce inflammation by
inhibiting chloride channels.[6] However, it is crucial to note that this information may not be
directly applicable to CAS 213764-25-1 without further validation.

Organic Synthesis

As a hydrazine derivative, it is a versatile reagent in organic synthesis, participating in reactions
to form various heterocyclic compounds.

Safety Information

Cyclopropylhydrazine hydrochloride is associated with several hazard statements.
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Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H332 Harmful if inhaled

H335 May cause respiratory irritation

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling this compound. Work should be conducted in a well-
ventilated area or a fume hood.

Conclusion

Cyclopropylhydrazine hydrochloride (CAS 213764-25-1) is a valuable chemical intermediate
with established applications in the synthesis of agrochemicals and as a building block in
pharmaceutical research. While detailed biological data for this specific compound is not widely
available, its role as a precursor to bioactive molecules underscores its importance in medicinal
and agricultural chemistry. Further research would be necessary to fully elucidate any intrinsic
biological properties of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Cyclopropylhydrazine Hydrochloride
(CAS 213764-25-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591820#cas-number-213764-25-1-properties-and-
uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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